Arsenic triselenide

• CAS: 1303-36-2
• Molecular Formula: As2Se3
• Molecular Weight: 386.8 g/mol
• SMILES: [As](=[Se])[Se][As]=[Se]
• InChI: InChI=1S/As2Se3/c3-1-5-2-4
• InChIKey: WBFMCDAQUDITAS-UHFFFAOYSA-N

Researchers requiring wide mid-IR transparency and high nonlinearity face supply inconsistencies and purity variations that compromise device performance. Arsenic triselenide (As₂Se₃, 99.999% metals basis) directly resolves this with its proven optical profile. - Transmits 870 nm-17.2 µm, enabling molecular fingerprint-region waveguides and sensors. - High refractive index (n=2.84) and third-order nonlinearity (χ_R⁽³⁾=7.42×10⁻⁷ m²/W) support supercontinuum generation and super-RENS optical storage. - Glass transition at 190 °C facilitates precision glass molding (PGM) of micro-optics. Supplied with full certificates of analysis, ensuring lot-to-lot consistency for mission-critical photonic fabrication.

Arsenic Triselenide (As2Se3) CAS 1303-36-2: Key Properties for Optical and Photonic Procurement

Arsenic triselenide (As2Se3), with a molar mass of approximately 386.76 g/mol, is a prototypical chalcogenide glass distinguished by its wide infrared transparency window from 870 nm to 17.2 µm, high linear refractive index (n ≈ 2.8), and substantial third-order optical nonlinearity [1]. These intrinsic properties make it a strategic material for advanced infrared optics, nonlinear photonic devices, and integrated photonic circuits, where its performance profile diverges markedly from conventional oxide glasses and other chalcogenide analogs [2].

• [1] RefractiveIndex.INFO. (n.d.). Optical constants of As2Se3 (Arsenic triselenide). Retrieved from https://refractiveindex.info/?shelf=main&book=As2Se3&page=Joseph-400nm View Source
• [2] Lai, C. K., Merklein, M., Choi, D.-Y., Yan, K., Casas Bedoya, A., Madden, S. J., & Eggleton, B. J. (2023). Photosensitivity and optical nonlinearity in arsenic selenide planar waveguides [Invited]. Optical Materials Express, 13(10), 2808-2821. https://doi.org/10.1364/OME.499219 View Source

Why As2Se3 is Not a Drop-In Replacement for Other Chalcogenide Glasses Like As2S3 or GeSe2

Interchanging As2Se3 with other chalcogenide glasses without rigorous performance verification is scientifically unsound. Direct comparative studies reveal that As2Se3 possesses a significantly higher refractive index (n=2.84) and a narrower optical bandgap (1.78-1.81 eV) than its sulfur-based counterpart As2S3 (n=2.42, Eg=2.40 eV) [1][2]. Furthermore, the material's distinct glass transition temperature (190°C) and unique nonlinear optical coefficients directly impact device fabrication parameters and operational wavelength ranges, precluding simple material substitution in precision photonic applications [3]. These quantifiable divergences mandate a product-specific evaluation, which is provided in the following evidence guide.

• [1] Ticha, H., Schwarz, J., & Tichy, L. (2022). The density, nanohardness and some optical properties of As-S and As-Se chalcogenide bulk glasses and thin films. Journal of Non-Crystalline Solids, 587, 121603. https://doi.org/10.1016/j.jnoncrysol.2022.121603 (Data as presented in PMC9057988, Table 1). View Source
• [2] Abdel-Wahab, F., Ashraf, I. M., & Ahmed, F. B. M. (2001). Effect of oblique deposition on optical and electrical properties of As2S3 and As2Se3. DTIC Document ADP011518. Retrieved from https://archive.org/details/DTIC_ADP011518 View Source
• [3] Kang, M.-J., et al. (n.d.). Nonlinear optical properties of As2Se3 thin films. INIS Repository, Report Number KAERI/CM-927/2003. Retrieved from https://inis.iaea.org/ View Source

Quantitative Performance Differentiation: As2Se3 vs. Competing Chalcogenide Glasses

Superior Refractive Index for High-Contrast Photonic Integration

As2Se3 demonstrates a substantially higher bulk linear refractive index compared to its sulfur-based analog As2S3. This difference is crucial for achieving high index contrast in waveguide structures, enabling tighter mode confinement and reduced device footprint. The refractive index of bulk As2Se3 is measured at 2.84, whereas As2S3 exhibits a value of 2.42 under comparable conditions [1].

Evidence Dimension	Bulk Linear Refractive Index
Target Compound Data	n = 2.84 (bulk glass)
Comparator Or Baseline	As2S3: n = 2.42 (bulk glass)
Quantified Difference	Absolute increase of +0.42 (approx. 17.4% higher)
Conditions	Bulk chalcogenide glass samples measured at ambient temperature; data consolidated from multiple studies as reported in a 2022 review [1].

Why This Matters

A higher refractive index enables the design of more compact and efficient photonic integrated circuits (PICs) with stronger light-matter interaction, a critical specification for advanced optical chip design and miniaturization.

• [1] Ticha, H., Schwarz, J., & Tichy, L. (2022). The density, nanohardness and some optical properties of As-S and As-Se chalcogenide bulk glasses and thin films. Journal of Non-Crystalline Solids, 587, 121603. https://doi.org/10.1016/j.jnoncrysol.2022.121603 (Data as presented in PMC9057988, Table 1). View Source

Narrower Optical Bandgap Extending Functionality in the Near-Infrared

The optical bandgap of As2Se3 is significantly smaller than that of As2S3, positioning its absorption edge further into the near-infrared region. This property is advantageous for applications requiring photosensitivity at longer wavelengths. Direct comparative measurements on thin films show an indirect optical bandgap of 1.81 eV for As2Se3, compared to 2.40 eV for As2S3 [1]. An independent study corroborates this, reporting a bandgap of 1.78 eV for As2Se3 thin films [2].

Evidence Dimension	Indirect Optical Bandgap (Eg)
Target Compound Data	1.81 eV (thin film) [1]; 1.78 eV (thin film) [2]
Comparator Or Baseline	As2S3: 2.40 eV (thin film)
Quantified Difference	Reduction of 0.59 to 0.62 eV (approx. 25-26% lower energy)
Conditions	Amorphous thin films deposited by thermal evaporation onto glass substrates; bandgap determined from Tauc plot analysis of optical transmission spectra [1][2].

Why This Matters

A narrower bandgap enables photoresponse and optical switching at longer wavelengths, expanding the operational range of devices into the telecom and mid-infrared bands where As2S3 is less effective.

• [1] Abdel-Wahab, F., Ashraf, I. M., & Ahmed, F. B. M. (2001). Effect of oblique deposition on optical and electrical properties of As2S3 and As2Se3. DTIC Document ADP011518. Retrieved from https://archive.org/details/DTIC_ADP011518 View Source
• [2] Ticha, H., Schwarz, J., & Tichy, L. (2022). The density, nanohardness and some optical properties of As-S and As-Se chalcogenide bulk glasses and thin films. Journal of Non-Crystalline Solids, 587, 121603. https://doi.org/10.1016/j.jnoncrysol.2022.121603 (Data as presented in PMC9057988, Table 1). View Source

High Third-Order Nonlinear Susceptibility for Optical Signal Processing

As2Se3 exhibits a large third-order nonlinear optical susceptibility, a key parameter for all-optical switching, super-resolution imaging, and frequency conversion. The magnitude of its nonlinear response enables strong light-matter interactions at modest power levels, which is critical for integrated photonic devices. The third-order nonlinear susceptibility (χ_R^(3)) of an As2Se3 thin film was measured to be 7.42 × 10^-7 m^2/W [1]. For context, this value is orders of magnitude larger than that of standard silica glass (n2 ≈ 2.5 × 10^-20 m^2/W), positioning As2Se3 within the high-performance tier of chalcogenide glasses alongside As2S3, which has a reported n2 approximately 100-200 times that of silica [2].

Evidence Dimension	Third-Order Nonlinear Susceptibility (χ_R^(3))
Target Compound Data	χ_R^(3) = 7.42 × 10^-7 m^2/W (thin film)
Comparator Or Baseline	Silica glass: n2 ≈ 2.5 × 10^-20 m^2/W; As2S3: n2 is 15-200 times that of silica [2] (cross-class comparison)
Quantified Difference	χ_R^(3) is approximately 10^7 times larger than the n2 of silica glass; relative to As2S3, differences are composition- and wavelength-dependent [2].
Conditions	As2Se3 thin film deposited by thermal evaporation; characterized via Z-scan technique using a picosecond Nd:YAG laser at 1064 nm and 532 nm [1].

Why This Matters

This nonlinear coefficient enables efficient all-optical signal processing, super-resolution near-field recording, and the development of compact nonlinear photonic devices, which are inaccessible with conventional oxide glasses.

• [1] Kang, M.-J., et al. (n.d.). Nonlinear optical properties of As2Se3 thin films. INIS Repository, Report Number KAERI/CM-927/2003. Retrieved from https://inis.iaea.org/ View Source
• [2] Sanghera, J. S., Shaw, L. B., & Aggarwal, I. D. (2009). Applications of chalcogenide glass optical fibers. Comptes Rendus Chimie, 5(12), 873-883. https://doi.org/10.1016/j.crci.2009.05.002 (For context on As2S3 nonlinearity relative to silica). View Source

Lower Glass Transition Temperature Facilitating Precision Molding

The glass transition temperature (Tg) of As2Se3 is a critical process parameter for thermal imprinting and precision glass molding (PGM). A lower Tg compared to As2S3 reduces the thermal budget and stress on molds during fabrication. Bulk As2Se3 has a measured Tg of 190°C, while As2S3 exhibits a higher Tg of 205°C [1]. This 15°C difference is significant in the context of PGM, where it can influence mold wear, replication fidelity, and cycle times [2].

Evidence Dimension	Glass Transition Temperature (Tg)
Target Compound Data	Tg = 190°C (bulk glass)
Comparator Or Baseline	As2S3: Tg = 205°C (bulk glass)
Quantified Difference	Lower by 15°C (approx. 7.3% reduction)
Conditions	Mid-point glass transition temperature determined by differential scanning calorimetry (DSC) on bulk chalcogenide glass samples [1].

Why This Matters

A lower Tg enables precision glass molding at reduced temperatures, minimizing thermal degradation, extending mold lifetime, and potentially reducing manufacturing costs for complex micro-optical components.

• [1] Ticha, H., Schwarz, J., & Tichy, L. (2022). The density, nanohardness and some optical properties of As-S and As-Se chalcogenide bulk glasses and thin films. Journal of Non-Crystalline Solids, 587, 121603. https://doi.org/10.1016/j.jnoncrysol.2022.121603 (Data as presented in PMC9057988, Table 1). View Source
• [2] Gleason, B., Wachtel, P., Musgraves, J. D., Steinkopf, R., & Eberhardt, R. (2013). Chalcogenide - mold interactions during precision glass molding (PGM) of GeAsSe glasses. Proceedings of SPIE, 8884, 88841J. https://doi.org/10.1117/12.2029337 View Source

Brillouin Gain Coefficient for Advanced Nonlinear Optical Limiting

The Brillouin gain coefficient (gB) of As2Se3 fiber enables efficient stimulated Brillouin scattering (SBS) for applications like infrared nonlinear optical limiting (NOL). The measured gB for As2Se3 fiber is (6.75 ± 0.35) × 10^-9 m/W, which is a key performance metric for NOL devices [1]. In a practical demonstration, a 1-meter As2Se3 fiber achieved a linear transmission of >90% and a limiting threshold of 22.7 MW/cm^2, with the transmission dropping to 0.89% under high-intensity illumination at 3.6 µm [1]. This performance is enabled by the material's intrinsic SBS efficiency, which is superior to many alternative NOL materials operating in the mid-infrared [2].

Evidence Dimension	Brillouin Gain Coefficient (gB) and NOL Performance
Target Compound Data	gB = (6.75±0.35)×10^-9 m/W; Limiting Threshold = 22.7 MW/cm^2 (1m fiber, 3.6 µm)
Comparator Or Baseline	Graphene oxide (GO) in NMP: Limiting threshold 62.5 MW/cm^2 at 1750 nm [1]; GO Ormosil glasses: threshold 22.5 MW/cm^2 at 532 nm [1]
Quantified Difference	As2Se3 fiber demonstrates a lower limiting threshold (22.7 MW/cm^2) than GO in NMP (62.5 MW/cm^2) and comparable to GO Ormosil (22.5 MW/cm^2), while operating at a longer mid-IR wavelength (3.6 µm).
Conditions	As2Se3 fiber with effective mode area Aeff = 4032 µm^2; NOL measurements performed at λ = 3.6 µm using a pulsed laser [1].

Why This Matters

The combination of high gB and low limiting threshold in the mid-infrared makes As2Se3 fibers particularly attractive for protecting sensitive IR detectors and human eyes from high-power laser damage, a capability that is difficult to achieve with other material platforms.

• [1] Huang, J., Lu, Y., Wu, Z., Xie, Y., He, C., & Wu, J. (2022). Infrared broadband nonlinear optical limiting technology based on stimulated Brillouin scattering in As2Se3 fiber. Chinese Optics Letters, 20(3), 031902. https://doi.org/10.3788/COL202220.031902 View Source
• [2] Lai, C. K., Merklein, M., Choi, D.-Y., Yan, K., Casas Bedoya, A., Madden, S. J., & Eggleton, B. J. (2023). Photosensitivity and optical nonlinearity in arsenic selenide planar waveguides [Invited]. Optical Materials Express, 13(10), 2808-2821. https://doi.org/10.1364/OME.499219 View Source

Enhanced Optical Data Storage Density via Nonlinear Super-Resolution Effect

The large third-order nonlinearity of As2Se3 thin films can be harnessed for super-resolution near-field structure (super-RENS) applications, enabling a substantial increase in optical recording density beyond the diffraction limit. Experimental studies have demonstrated that incorporating a 300-350 nm thick As2Se3 film as a nonlinear layer can enhance the recording density by a factor of 2.3 compared to conventional diffraction-limited systems [1]. This enhancement is a direct consequence of the material's nonlinear optical response, quantified by χ_R^(3) = 7.42 × 10^-7 m^2/W and γ = 1.268 × 10^-5 m^2/W [1].

Evidence Dimension	Optical Recording Density Enhancement
Target Compound Data	2.3× enhancement in recording density with 300-350 nm As2Se3 super-RENS layer
Comparator Or Baseline	Conventional diffraction-limited optical recording
Quantified Difference	Factor of 2.3 increase
Conditions	As2Se3 thin films (300 nm and 350 nm thickness) thermally evaporated; super-resolution effect measured using a laser beam profiler [1].

Why This Matters

This demonstrated 2.3× density enhancement provides a quantifiable value proposition for data storage applications, directly translating material nonlinearity into a performance metric that impacts storage capacity and cost per bit.

• [1] Kang, M.-J., et al. (n.d.). Nonlinear optical properties of As2Se3 thin films. INIS Repository, Report Number KAERI/CM-927/2003. Retrieved from https://inis.iaea.org/ View Source

High-Value Application Scenarios for As2Se3 Based on Quantitative Performance Evidence

Mid-Infrared Integrated Photonic Circuits (PICs) and Waveguides

Leveraging As2Se3's high refractive index (n=2.84) and wide mid-IR transparency (up to 17.2 µm), this material is ideally suited for fabricating high-index-contrast waveguides and integrated photonic circuits operating in the molecular fingerprint region [1]. The higher index contrast compared to As2S3 (n=2.42) enables tighter mode confinement and smaller bend radii, which are critical for dense on-chip integration of sensors and spectrometers [2]. Procurement should prioritize high-purity As2Se3 for applications requiring low optical loss, such as on-chip chemical sensing, thermal imaging, and mid-IR supercontinuum generation.

Super-Resolution Optical Data Storage Media (Super-RENS)

As2Se3 thin films are prime candidates for use as nonlinear active layers in super-resolution near-field structure (super-RENS) optical disks [3]. The material's substantial third-order nonlinear susceptibility (χ_R^(3) = 7.42 × 10^-7 m^2/W) enables a demonstrable 2.3-fold increase in recording density beyond the diffraction limit [3]. This performance directly addresses the demand for higher-capacity archival optical storage. For procurement, thin-film deposition-grade As2Se3 with controlled stoichiometry is essential to ensure consistent nonlinear response and super-resolution performance.

Infrared Nonlinear Optical Limiters and Laser Protection Devices

As2Se3 optical fibers are highly effective for broadband infrared nonlinear optical limiting (NOL) based on stimulated Brillouin scattering (SBS) [4]. The material's high Brillouin gain coefficient (gB = 6.75×10^-9 m/W) enables a low limiting threshold of 22.7 MW/cm^2 at 3.6 µm, with transmission dropping from >90% to <1% under high power [4]. This performance makes As2Se3 fibers a strategic choice for protecting sensitive infrared sensors, detectors, and human eyes from pulsed laser damage in military, industrial, and scientific laser systems. Procurement specifications should include fiber length, core diameter, and loss characteristics to meet specific NOL system requirements.

Precision Glass Molded Micro-Optics and Diffractive Elements

The relatively low glass transition temperature (Tg=190°C) of As2Se3 compared to As2S3 (Tg=205°C) is a significant advantage for precision glass molding (PGM) of complex micro-optical components [2][5]. This 15°C reduction in processing temperature minimizes thermal stress on molds, extends tool life, and can improve replication fidelity of micro- and nano-structured surfaces [5]. This makes As2Se3 a preferred material for cost-effective, high-volume manufacturing of infrared lenses, diffractive optical elements, and metasurfaces. Procurement for PGM should specify glass homogeneity, purity, and transition temperature consistency to ensure reproducible molding outcomes.

• [1] RefractiveIndex.INFO. (n.d.). Optical constants of As2Se3 (Arsenic triselenide). Retrieved from https://refractiveindex.info/?shelf=main&book=As2Se3&page=Joseph-400nm View Source
• [2] Ticha, H., Schwarz, J., & Tichy, L. (2022). The density, nanohardness and some optical properties of As-S and As-Se chalcogenide bulk glasses and thin films. Journal of Non-Crystalline Solids, 587, 121603. https://doi.org/10.1016/j.jnoncrysol.2022.121603 (Data as presented in PMC9057988, Table 1). View Source
• [3] Kang, M.-J., et al. (n.d.). Nonlinear optical properties of As2Se3 thin films. INIS Repository, Report Number KAERI/CM-927/2003. Retrieved from https://inis.iaea.org/ View Source
• [4] Huang, J., Lu, Y., Wu, Z., Xie, Y., He, C., & Wu, J. (2022). Infrared broadband nonlinear optical limiting technology based on stimulated Brillouin scattering in As2Se3 fiber. Chinese Optics Letters, 20(3), 031902. https://doi.org/10.3788/COL202220.031902 View Source
• [5] Gleason, B., Wachtel, P., Musgraves, J. D., Steinkopf, R., & Eberhardt, R. (2013). Chalcogenide - mold interactions during precision glass molding (PGM) of GeAsSe glasses. Proceedings of SPIE, 8884, 88841J. https://doi.org/10.1117/12.2029337 View Source